Cas no 540-25-0 (p-toluidine sulphate)

• Product Name: p-toluidine sulphate
• CAS No: 540-25-0
• MF: C₇H₁₁NO₄S
• MW: 205.23154091835
• CID: 82472
• PubChem ID: 6452932
• Update Time: 2025-04-18

p-toluidine sulphate Chemical and Physical Properties

Names and Identifiers

• p-toluidine sulphate
• p-Toluidine sulfate
• 4-methylaniline,sulfuric acid
• 4-methylaniline sulfate
• SCHEMBL6839879
• EINECS 208-741-3
• p-Toluidine sulphate (1:1)
• DTXSID70202312
• 540-25-0
• 4-methylaniline;sulfuric acid

• MDL： MFCD03427502
• Inchi： 1S/C7H9N.H2O4S/c1-6-2-4-7(8)5-3-6;1-5(2,3)4/h2-5H,8H2,1H3;(H2,1,2,3,4)
• InChI Key： JWDHUQFIBCVYRH-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.NC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 205.04093
• Monoisotopic Mass: 205.040879
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109

Experimental Properties

• Boiling Point: 197.4°C at 760 mmHg
• Flash Point: 84.5°C
• PSA: 100.62
• LogP: 2.58640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes